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Compound of Interest

Compound Name: Custodiol

Cat. No.: B12649038

Welcome to the technical support center for researchers, scientists, and drug development
professionals. This resource provides troubleshooting guidance and frequently asked questions
(FAQSs) to optimize the use of Custodiol® HTK solution for the preservation of steatotic liver
models.

Frequently Asked Questions (FAQs)

Q1: Why are steatotic (fatty) livers more challenging to preserve than healthy livers?

Steatotic livers exhibit increased vulnerability to ischemia-reperfusion injury (IRI), the damage
that occurs when blood supply returns to tissue after a period of ischemia (lack of oxygen).[1]
[2] This heightened susceptibility is due to several factors:

e Mitochondrial Dysfunction: Fat accumulation within liver cells (hepatocytes) leads to
mitochondrial stress, impaired ATP (energy) production, and an increase in reactive oxygen
species (ROS), which cause cellular damage.[1][2]

e Microcirculation Impairment: Swollen, fat-laden hepatocytes can compress the liver's small
blood vessels (sinusoids), leading to poor perfusion and reduced delivery of the preservation
solution.

e Increased Inflammatory Response: Steatotic livers are in a pro-inflammatory state, which is
exacerbated during reperfusion, leading to greater cell death and organ damage.[3]
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Q2: What is Custodiol® HTK solution and how does it work?

Custodiol® HTK (Histidine-Tryptophan-Ketoglutarate) is a low-potassium, low-viscosity
preservation solution designed for organ transplantation.[4] Its protective mechanisms include:

Intensive Buffering: A high concentration of histidine acts as a powerful buffer, counteracting
the acidosis that develops during anaerobic metabolism.[4][5]

 Membrane Stabilization: Tryptophan helps to stabilize cell membranes, preventing swelling
and rupture.[4]

o Energy Substrate: Alpha-ketoglutarate serves as a substrate for anaerobic energy production
during ischemia.[4]

e Reduced Edema: Mannitol helps to prevent cellular swelling.[5]
Q3: What is Custodiol-N and how does it differ from the standard Custodiol® HTK solution?

Custodiol-N is a modified version of the HTK solution, specifically developed to provide
enhanced protection, particularly for marginal or steatotic organs.[6][7][8] Key modifications
and their rationales include:

 lron Chelators: The addition of deferoxamine and LK-614, a membrane-permeable iron
chelator, to inhibit cold-induced, iron-mediated cell injury.[6]

o Amino Acid Fortification: Supplementation with glycine and alanine to inhibit the formation of
hypoxia-induced plasma membrane pores.[6]

e pH Adjustment: A slightly lower pH, as moderate acidosis has been shown to be protective
against ischemic injury.[3]

o Additional Energy Substrate: Aspartate is added to replenish intermediates of the
tricarboxylic acid cycle for more efficient energy production upon reperfusion.[3]

Preclinical studies have indicated that Custodiol-N is superior to the standard HTK solution in
protecting steatotic liver grafts from cold ischemic injury by inhibiting hypoxic injury and
oxidative stress.[6][9]
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Troubleshooting Guide

Observed Problem

Potential Cause

Suggested Solution

Poor or uneven blanching of

the liver during perfusion.

Impaired microcirculation due
to hepatocyte swelling in the

steatotic liver.

- Ensure adequate perfusion
pressure as per protocol. -
Consider supplementing the
Custodiol® solution with a

vasodilator.

High levels of liver enzymes
(e.g., ALT, AST) in the

perfusate or post-preservation.

Significant hepatocellular injury

due to ischemia-reperfusion.

- Minimize the warm ischemia
time before preservation. -
Consider using the modified
Custodiol-N solution for
enhanced protection.[6][9] -
Explore supplementing the
preservation solution with
antioxidants or anti-

inflammatory agents.

Excessive tissue edema after

preservation.

Inadequate osmotic support or
significant cell membrane

damage.

- Verify the correct composition
and osmolarity of the

preservation solution. - Ensure
the organ is fully submerged in

the solution during storage.

Inconsistent or non-
reproducible experimental

results.

Variability in the degree of

steatosis in the animal model.

- Standardize the diet and
duration of feeding to induce
steatosis. - Histologically
assess the degree of steatosis
in a subset of livers to ensure

consistency.

Quantitative Data Summary
Comparison of Custodiol® HTK and Custodiol-N in a
Steatotic Rat Liver Model
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Parameter Custodiol® HTK Custodiol-N Significance
Survival Rate 12.5% 87.5% p <0.05
Liver Enzymes
_ 100% 2-75% p <0.05
(relative to HTK)
Necrosis and )
o Higher Lower p <0.05
Leukocyte Infiltration
MPO, Caspase-3, ]
Higher Lower p <0.05

iINOS expression

Data from a study on microvesicular steatotic rat liver transplantation.[9]

Experimental Protocols
Protocol for Static Cold Storage of a Steatotic Rat Liver

Materials:

Custodiol® HTK or Custodiol-N solution, cooled to 2-8°C.[6]

Surgical instruments for liver procurement.

Perfusion apparatus (e.g., gravity-fed or pump-driven).

Sterile containers for organ storage.
Procedure:
o Animal Preparation: Anesthetize the rat according to your institution's approved protocol.

o Surgical Procurement: Perform a laparotomy to expose the liver and associated vasculature.
Cannulate the portal vein and aorta.

e |n-situ Perfusion:

o Initiate perfusion with cold (2-8°C) Custodiol® or Custodiol-N solution via the portal vein
and aorta.[6]
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o The recommended perfusion pressure for gravity perfusion is 100 cm H20.[10] For pump-
driven perfusion, maintain a pressure appropriate for the animal model.

o Continue perfusion until the liver is uniformly pale and the effluent is clear. This typically
takes 10-15 minutes.[6]

o Organ Explantation: Carefully excise the preserved liver.
 Static Cold Storage:

o Submerge the liver in a sterile container filled with the same cold preservation solution
used for perfusion.[6]

o Store the container at 2-8°C.
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Caption: Ischemia-Reperfusion Injury Pathway in Steatotic Livers.

Experimental Workflow for Evaluating Preservation
Solutions
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Caption: Workflow for Comparing Liver Preservation Solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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